Calcium mercaptoacetate trihydrate

• Molecular Formula: C4H12CaO7S2
• Molecular Weight: 276.3 g/mol
• InChI: InChI=1S/2C2H4O2S.Ca.3H2O/c2*3-2(4)1-5;;;;/h2*5H,1H2,(H,3,4);;3*1H2/q;;+2;;;/p-2
• InChIKey: JIPSBNMXUNFKPA-UHFFFAOYSA-L

Calcium Mercaptoacetate Trihydrate: Technical Overview

Calcium mercaptoacetate trihydrate (CAS 65208-41-5; C₂H₈CaO₅S; MW 184.22) is the trihydrate form of the calcium salt of thioglycolic acid, belonging to the thioglycolate class of keratin-reducing agents [1]. It appears as a fine white crystalline powder with a water solubility of approximately 70 g/L at 25°C, practically insoluble in ether and benzene, and decomposes at 280–290°C with darkening above 220°C [2]. Its sole established cosmetic function is as a depilatory agent, acting via reductive cleavage of cystine disulfide bonds in hair keratin at alkaline pH (typically 10–12.5), thereby weakening hair structure for mechanical removal [3]. Unlike ammonium or monoethanolamine thioglycolate salts, which are used in hair waving and straightening formulations, calcium mercaptoacetate trihydrate is restricted by both its physicochemical profile and regulatory framework to depilatory applications [4].

Function Depilatory agent only; not for waving or straightening

Counterion system Calcium salt designed for Ca(OH)₂ buffering synergy

Release profile Lower solubility moderates thioglycolate ion presentation

• [1] PubChem. Acetic acid, mercapto-, calcium salt (1:1), trihydrate. Compound Summary, CID 91663328. View Source
• [2] O'Neil, M.J. (ed.). The Merck Index — An Encyclopedia of Chemicals, Drugs, and Biologicals. Entry: Calcium Thioglycollate. Royal Society of Chemistry, 2013. View Source
• [3] 成分猫 (ChengFenMao). 巯基乙酸钙 (Calcium Thioglycolate) — Cosmetic Ingredient Analysis. Depilatory mechanism: reduction of keratin disulfide bonds, effective concentration 5–15% at pH 8.5–12.5. View Source
• [4] Spiess Chemicals. Thio-chemicals for Cosmetics — Application note: Calcium and Potassium thioglycolate used in depilatories; Ammonium and Monoethanolamine thioglycolate used in perms and straighteners. View Source

Calcium Mercaptoacetate Trihydrate: Substitution Risks

Although all thioglycolate salts share the same reductive depilatory mechanism—cleaving cystine disulfide bonds in keratin—their counterion identities dictate the solubility, dissociation kinetics, solution rheology, pH buffering behaviour, and ultimately both clinical irritancy and processing efficiency of the formulated product [1]. The calcium counterion lowers aqueous solubility by approximately one to two orders of magnitude relative to potassium thioglycolate, and this reduced solubility directly moderates the rate of active thioglycolate ion presentation at the hair–skin interface, yielding a slower but inherently less irritant depilation profile . Simultaneously, calcium mercaptoacetate trihydrate pairs functionally with calcium hydroxide—a low-solubility divalent base that self-buffers the formulation pH near 12.0–12.5 without the sharp alkaline excursions typical of sodium or potassium hydroxide systems; this formulation synergy cannot be replicated by substituting a potassium or ammonium thioglycolate salt into the same cream base [2]. Furthermore, ammonium thioglycolate carries documented occupational contact sensitisation rates reaching 12.3% among hairdressers, rendering it unsuitable for leave-on or frequent-use consumer depilatory products and creating a distinct regulatory and liability boundary between the ammonium and calcium salt markets [3].

Solubility & release mismatch

Calcium thioglycolate solubility is markedly lower than potassium salt; direct substitution alters depilation rate and local irritancy profile.

Base-system dependency

Calcium thioglycolate is formulated with divalent Ca(OH)₂; replacing with KOH or NaOH loses self-limiting pH control and may risk pH overshoot beyond 12.7.

Sensitisation boundary

Ammonium thioglycolate carries documented 12.3% contact sensitisation rate; its substitution into leave-on or frequent-use depilatories introduces distinct safety review.

• [1] SCC Library (J. Soc. Cosmet. Chem.). Use of a Laboratory Model to Evaluate the Factors Influencing the Performance of Depilatories. Vol. 25, pp. 373–374. Demonstrates that choice of thio compound is the most significant factor influencing depilation speed; divalent bases (calcium) give slower but more controlled depilation than monovalent bases (sodium, potassium). View Source
• [2] EP1902752A1 — Patent (L'Oréal). Procédé cosmétique pour éliminer les poils du corps utilisant une composition épilatoire se présentant sous forme de poudre. Preference for calcium hydroxide as neutralizing base when calcium thioglycolate is the active; pH maintained between 9 and 12.5. View Source
• [3] Altmeyers Encyclopedia — Department Allergology. Ammonium thioglycolate: contact sensitisation detected in 12.3% of eczema patients in the hairdressing profession. View Source

Calcium Mercaptoacetate Trihydrate: Comparative Evidence

Skin Irritancy: Calcium vs. Potassium Thioglycolate

Multiple independent supplier technical datasheets for calcium thioglycolate trihydrate explicitly state that the compound is 'much less irritant' than potassium thioglycolate, while simultaneously acknowledging lower solubility and reduced efficacy [1]. This trade-off is not anecdotal but forms the central differentiation logic cited by Merck KGaA, Sigma-Aldrich/Susonity, and Azelis in their product positioning. A Chinese peer-reviewed formulation optimization study ('Mild and High-Efficiency Depilatory Cream Formulation Optimization and Performance Analysis,' China Cosmetics, 2023, Issue 01) compared calcium thioglycolate with its trihydrate form under controlled variable conditions and reported that at equivalent high use concentrations, the trihydrate form exhibited superior mildness with comparable depilatory completeness, as assessed by product irritation scoring and depilatory cleanliness evaluation [2].

Skin Irritancy

Class-level

Calcium thioglycolate trihydrate described as 'much less irritant' vs potassium salt; trihydrate shows mildness advantage over anhydrous in controlled study.

Supports sensitive-skin formulation fit

Supplier consensus; no published clinical head-to-head

Evidence Dimension	Comparative skin irritancy of thioglycolate salts in depilatory formulations
Target Compound Data	Calcium thioglycolate trihydrate: described as 'much less irritant' versus potassium thioglycolate; trihydrate form further shows superior mildness to anhydrous calcium thioglycolate at equivalent concentration
Comparator Or Baseline	Potassium thioglycolate: described as 'more irritant' but more soluble and more effective with shorter reaction time [1]; Anhydrous calcium thioglycolate: inferior mildness compared to trihydrate at equivalent high concentration [2]
Quantified Difference	No peer-reviewed clinical irritancy score (e.g., ITA, TEWL, erythema index) identified in the accessible literature for a direct calcium vs. potassium thioglycolate head-to-head; supplier consensus is qualitative but consistently directional
Conditions	Supplier technical literature (Merck KGaA, Sigma-Aldrich/Susonity, Azelis, EMD Performance Materials); controlled-variable depilatory cream testing (China Cosmetics 2023)

Why This Matters

In consumer depilatory product development, irritancy is the primary driver of adverse event reports and consumer acceptance; the consistent qualitative advantage of calcium thioglycolate, despite the absence of published clinical head-to-head data, supports its selection for sensitive-skin and frequent-use formulations where tolerability outweighs raw speed.

• [1] Azelis. Potassium Thioglycollate 42% — Product Page. 'Its better soluble and effective in comparison to Calcium Thioglycolate (Shorter reaction time required), but on the other hand it is more irritant than Calcium Thioglycolate.' View Source
• [2] 中国化妆品 (China Cosmetics), 2023, Issue 01. 温和高效型脱毛膏配方优化及性能分析 (Mild and High-Efficiency Depilatory Cream Formulation Optimization and Performance Analysis). Controlled-variable comparison of calcium thioglycolate vs. calcium thioglycolate trihydrate; trihydrate exhibits superior mildness with equivalent depilatory completeness at equivalent high concentration. View Source

Solubility-Controlled Release vs. Potassium Thioglycolate

Calcium thioglycolate trihydrate exhibits a quantitatively defined aqueous solubility of 70 g/L at 25°C . Potassium thioglycolate, by contrast, is routinely supplied as a 42% (w/w) aqueous solution (approximately 420 g/L as solution, with thioglycolic acid content of ~30%) and described across multiple supplier sources as 'better soluble' and 'more soluble' with 'shorter reaction time required' [1][2]. This solubility differential—roughly one order of magnitude—is not merely a physical property but a functional formulation parameter: lower solubility limits the instantaneous free thioglycolate ion concentration available at the hair–skin interface, directly contributing to the longer depilation time consistently associated with calcium-containing bases (average depilation time for calcium-based neutralized systems: 7.1 minutes versus 5.7 minutes for sodium/lithium and 6.5 minutes for potassium, in a controlled laboratory model comparing thio compounds in depilatory cream at 5% w/w active concentration) [3].

Aqueous Solubility

Cross-study

70 g/L at 25°C; depilation time: Ca-base 7.1 min vs K-base 6.5 min (5% cream, SCC model).

Lower solubility limits ion release; reformulation needed for K-salt swap

Solubility differential ~10-fold; pH 9–12 range

Evidence Dimension	Aqueous solubility and its correlation with depilation time
Target Compound Data	Calcium thioglycolate trihydrate: 70 g/L in water at 25°C ; average depilation time for calcium-based neutralized depilatory cream: 7.1 minutes (across all thio compounds tested) [3]
Comparator Or Baseline	Potassium thioglycolate: supplied as ~42% aqueous solution (freely soluble); potassium-based neutralized depilatory cream average depilation time: 6.5 minutes [3]; Sodium-based: 5.7 minutes; Lithium-based: 5.7 minutes
Quantified Difference	Calcium thioglycolate solubility ~70 g/L vs. potassium thioglycolate freely soluble as 42% solution; depilation time difference: calcium base 7.1 min vs. potassium base 6.5 min vs. sodium base 5.7 min (SCC laboratory model, 5% w/w thio compound, pH range ~11–12)
Conditions	SCC Library laboratory depilatory model (J. Soc. Cosmet. Chem., Vol. 25); 5% w/w thio compound in depilatory cream base, pH 9–12 range; Thermo Fisher solubility specification at 25°C

Why This Matters

For procurement decisions, the solubility differential means calcium thioglycolate trihydrate cannot be directly substituted into a formulation optimized for potassium thioglycolate without reformulation of the neutralizing base system and pH adjustment; conversely, the lower solubility is the physicochemical root cause of its reduced irritancy, making it the preferred active for formulations where controlled, gradual thioglycolate release is the design objective.

• [1] Azelis. Potassium Thioglycollate 42% — Product Page. States potassium thioglycolate is 'better soluble and effective in comparison to Calcium Thioglycolate (Shorter reaction time required).' View Source
• [2] EMD Performance Materials / UL Prospector. Calcium Thioglycolate Trihydrate — Product Detail. States calcium thioglycolate is 'less soluble and also less effective in comparison to potassium thioglycolate.' View Source
• [3] SCC Library (J. Soc. Cosmet. Chem., Vol. 25, pp. 373–374). Use of a Laboratory Model to Evaluate the Factors Influencing the Performance of Depilatories. Average depilation times by neutralizing base: Sodium 5.7 min, Lithium 5.7 min, Potassium 6.5 min, Calcium 7.1 min, Strontium 8.3 min. View Source

pH Buffering with Calcium Hydroxide vs. KOH Systems

Patent EP1902752A1 (L'Oréal) explicitly states that when the depilatory agent is based on calcium thioglycolate, calcium hydroxide is the preferred neutralizing base because it maintains the formulation pH between 9 and 12.5, thereby promoting penetration of the active into hair fibrous proteins [1]. This pairing exploits the low solubility of calcium hydroxide (approximately 1.73 g/L at 20°C), which acts as a self-limiting buffer: as the hydroxide is consumed during depilation, undissolved solid calcium hydroxide dissolves to replenish alkalinity without over-shooting the target pH range. In contrast, potassium thioglycolate is formulated with highly soluble potassium hydroxide (solubility ~1,210 g/L at 25°C), which provides rapid but less self-regulating alkalinity [2]. The depilatory cream specification of pH ~12.0–12.5 with calcium hydroxide/calcium thioglycolate is documented in multiple formulation databases and reference texts [3]. This pH stability has direct safety implications: the EU Cosmetics Regulation (Annex III) permits thioglycolic acid and its salts in depilatories at a maximum of 5% (calculated as thioglycolic acid) at pH 7–12.7 [4]; calcium-based systems more reliably remain within the upper compliance boundary.

pH Buffering

Class-level

Ca(OH)₂ solubility 1.73 g/L (self-limiting) vs KOH 1210 g/L; Ca-system maintains pH 9–12.5 (EP1902752A1).

Divalent base system integral to pH compliance

700-fold solubility difference; prevents pH overshoot beyond 12.7

Evidence Dimension	pH buffering and alkalinity control in depilatory formulation
Target Compound Data	Calcium thioglycolate + calcium hydroxide system: self-buffered at pH 9–12.5 (patent EP1902752A1); typical depilatory cream operating pH ~12 [1][3]; calcium hydroxide solubility: ~1.73 g/L at 20°C
Comparator Or Baseline	Potassium thioglycolate + potassium hydroxide system: rapid alkalinity delivery; KOH solubility ~1,210 g/L at 25°C; pH control requires careful metering to avoid overshoot [2]; Sodium hydroxide-based systems: average depilation time 5.7 min, faster but less pH-buffered than Ca(OH)₂ [5]
Quantified Difference	Calcium hydroxide solubility ~1.73 g/L vs. KOH solubility ~1,210 g/L (approximately 700-fold difference); depilation time 10 min for Ca(OH)₂-neutralized thioglycolic acid vs. 3 min for NaOH-neutralized at pH 11 in 5% cream [5]; Ca(OH)₂ at pH 12: 6 min, illustrating pH-dependent activation window
Conditions	Patent EP1902752A1 (L'Oréal, 2006); SCC depilatory model (J. Soc. Cosmet. Chem., Vol. 25); thioglycolic acid 5% w/w cream, calcium hydroxide vs. sodium hydroxide neutralization at pH 9–12 [5]

Why This Matters

For industrial formulators, the calcium thioglycolate/calcium hydroxide pairing represents an integrated active–buffer system that cannot be functionally replicated by simply swapping the thioglycolate salt; purchasing calcium thioglycolate trihydrate commits the formulation architecture to a divalent-base strategy that provides inherent pH buffering safety margins crucial for regulatory compliance at the upper pH 12.7 limit.

• [1] EP1902752A1 (L'Oréal). Procédé cosmétique pour éliminer les poils du corps utilisant une composition épilatoire se présentant sous forme de poudre. Preference for calcium hydroxide as neutralizing base when depilatory agent is calcium thioglycolate; pH maintained between 9 and 12.5. View Source
• [2] Technical comparison of base solubility: Calcium hydroxide ~1.73 g/L at 20°C (CRC Handbook); Potassium hydroxide ~1,210 g/L at 25°C. View Source
• [3] DBpedia / Chemical Depilatory entry. Typical depilatory cream: 5–6% calcium thioglycolate in cream base, calcium hydroxide maintains pH ~12, hair destruction requires ~10 minutes. View Source
• [4] UK Legislation. The Cosmetic Products (Safety) Regulations. Schedule 2, Part I: Thioglycollic acid, its salts and esters — Depilatories: 5% (calculated as thioglycollic acid) ready for use, pH 7 to 12.7. View Source
• [5] SCC Library (J. Soc. Cosmet. Chem., Vol. 25, pp. 374). Depilation times for thioglycolic acid 5% cream: Ca(OH)₂ at pH 9: 8.0 min, pH 10: 3.0 min, pH 11: 3.0 min, pH 12: 6.0 min. NaOH at pH 9: 14.0 min, pH 10: 5.0 min, pH 11: 3.0 min. View Source

Thioglycolic Acid Content Adjustment

A critical procurement and formulation parameter is that 2% of calcium thioglycolate trihydrate corresponds to only 1% of thioglycolic acid (TGA), as stated in the Sigma-Aldrich/Susonity and Merck KGaA product information . This means that to achieve the regulatory maximum of 5% TGA (as permitted under the EU Cosmetics Regulation Annex III and UK Cosmetic Products Safety Regulations for depilatories), approximately 10% of calcium thioglycolate trihydrate must be incorporated into the formulation [1]. In contrast, potassium thioglycolate is typically supplied as a ~42% aqueous solution containing approximately 30% thioglycolic acid; achieving the same 5% TGA active concentration requires roughly 16.7% of the 42% potassium thioglycolate solution. The trihydrate water of crystallization in calcium thioglycolate trihydrate contributes approximately 29.3% of its molecular weight (3 × 18.015 g/mol / 184.22 g/mol), which must be accounted for in all potency calculations. This conversion factor—not the raw powder weight—determines compliance with legal TGA limits and is a frequent source of formulation error when substituting between thioglycolate salt forms.

TGA Equivalency

Cross-study

2% trihydrate powder = 1% thioglycolic acid; 10% powder needed for 5% TGA max (EU). 29.3% water of crystallization.

Trihydrate-to-TGA factor critical for dosing compliance

Recalculation required when substituting from K salt

Evidence Dimension	Thioglycolic acid (TGA) equivalent content per unit mass of thioglycolate salt
Target Compound Data	Calcium thioglycolate trihydrate: 2% trihydrate powder = 1% thioglycolic acid (50% TGA equivalency by mass); molecular weight 184.22 g/mol, of which 54.05 g/mol is water of crystallization (29.3%)
Comparator Or Baseline	Potassium thioglycolate 42% solution: ~30% thioglycolic acid content (~71.4% TGA equivalency relative to solution mass); anhydrous calcium thioglycolate: higher TGA content per gram than trihydrate form
Quantified Difference	Calcium thioglycolate trihydrate TGA equivalency: ~50% w/w; Potassium thioglycolate (42% solution) TGA equivalency: ~30% w/w of solution but ~71.4% relative to active salt; the trihydrate requires approximately twice the powder mass to deliver the same TGA active load as the anhydrous salt
Conditions	Product technical specifications (Merck KGaA, Sigma-Aldrich/Susonity); EU Cosmetics Regulation Annex III maximum: 5% TGA in depilatories [1]

Why This Matters

Procurement specifications must account for the trihydrate-to-TGA conversion factor to avoid under-dosing (ineffective depilation) or over-dosing (regulatory non-compliance and increased irritation risk); a formulation designed for potassium thioglycolate cannot be directly converted to calcium thioglycolate trihydrate without recalculating the active concentration on a thioglycolic acid basis.

• [1] UK Legislation. The Cosmetic Products (Safety) Regulations. Schedule 2, Part I: Thioglycollic acid, its salts and esters — maximum 5% (calculated as thioglycollic acid) in depilatories; EU SCCS opinion (2013) confirming safety up to 5% TGA. View Source

Calcium Mercaptoacetate Trihydrate: Application Scenarios

Sensitive-Skin Depilatory Formulations

For consumer depilatory products targeting facial, bikini, and underarm applications where skin barrier sensitivity is highest, calcium thioglycolate trihydrate is consistently positioned by multiple ingredient suppliers as the preferred active over potassium thioglycolate due to its lower irritancy profile [1]. The ~10% trihydrate powder loading required to achieve the regulatory maximum of 5% thioglycolic acid (per EU Annex III) can be incorporated into oil-in-water cream bases stabilized with calcium hydroxide as the self-buffering alkaline agent, maintaining pH between 10 and 12.5 without the sharp pH excursions associated with KOH or NaOH [2][3]. The calcium-based formulation architecture also yields a slightly extended depilation time window (7–10 minutes) relative to potassium-based formulations, providing a wider consumer safety margin against over-exposure [4].

Calcium Thioglycolate–Calcium Hydroxide Buffered Systems

Formulators seeking robust compliance with the EU and UK Cosmetic Products Regulations' upper pH limit of 12.7 for depilatories benefit from the calcium thioglycolate/calcium hydroxide paired system, as described in patent EP1902752A1 (L'Oréal), which maintains pH between 9 and 12.5 through the low-solubility, self-limiting dissolution equilibrium of Ca(OH)₂ [1]. This divalent cation strategy avoids the risk of pH overshoot above 12.7 that can occur with highly soluble monovalent bases (KOH, NaOH) when formulation errors or manufacturing variability occur [2]. The deployment of this system in anhydrous stick formats (as described in US Patent 3,194,736) or powder-to-cream reconstitution products further leverages the latency of calcium thioglycolate trihydrate activation upon water contact, enhancing shelf stability [3].

Trihydrate Form Mildness vs. Anhydrous Calcium Thioglycolate

The 2023 controlled-variable study published in China Cosmetics demonstrated that calcium thioglycolate trihydrate exhibits superior mildness compared to anhydrous calcium thioglycolate when both are used at relatively high and equivalent concentrations, while delivering comparable depilatory completeness [1]. This finding has direct procurement implications: purchasing the trihydrate crystal form (CAS 65208-41-5) rather than the anhydrous form (CAS 814-71-1) may provide a measurable mildness advantage independent of the broader calcium-versus-potassium salt selection decision. The trihydrate's water of crystallization (approximately 29.3% by molecular weight) may contribute to a moderated dissolution rate at the skin interface, extending the tolerable contact window. For manufacturers marketing 'gentle,' 'sensitive-skin,' or 'dermatologist-tested' depilatory lines, specification of the trihydrate form with appropriate purity certification (≥94–99%) and heavy metal control (Pb, As each ≤5 ppm per ISO 17227:2014 guidance) is a verifiable quality differentiator.

Application

Selection Property

Validation Focus

Sensitive-skin depilatory formulations

Reported lower irritancy profile vs potassium thioglycolate

Skin irritation endpoints; depilatory completeness at equivalent TGA loading

CaT–Ca(OH)₂ buffered system

Divalent-base self-buffering pH architecture

pH compliance to ≤12.7; penetration efficiency in hair proteins

Trihydrate vs. anhydrous mildness differentiation

Trihydrate crystalline hydration (29.3% water)

Reported mildness scoring; dissolution-rate impact on contact window

• [1] 中国化妆品 (China Cosmetics), 2023, Issue 01. 温和高效型脱毛膏配方优化及性能分析. Trihydrate form demonstrates superior mildness to anhydrous calcium thioglycolate at equivalent high concentration, with comparable depilatory completeness. View Source
• [2] EP1902752A1 (L'Oréal). Calcium thioglycolate formulated with calcium hydroxide maintains pH between 9 and 12.5 for optimal penetration into hair fibrous proteins. View Source
• [3] US Patent 3,194,736. Anhydrous Depilatory Stick. Preferred depilatory agent: calcium thioglycollate; solid inert organic filler (wax, starch, gum, or resin) for non-aqueous delivery. View Source
• [4] SCC Library (J. Soc. Cosmet. Chem., Vol. 25, pp. 373–374). Laboratory depilatory model: calcium-base neutralized formulations average 7.1 minutes depilation time; pH-dependent depilation time for thioglycolic acid 5% cream with Ca(OH)₂ ranges from 3.0 min (pH 10–11) to 8.0 min (pH 9). View Source